Cas no 1566931-37-0 (4-[3-(Hydroxymethyl)pyrrolidin-1-yl]thiophene-2-carbaldehyde)

• Product Name: 4-[3-(Hydroxymethyl)pyrrolidin-1-yl]thiophene-2-carbaldehyde
• CAS No: 1566931-37-0
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 6238059
• PubChem ID: 104366841
• Update Time: 2025-08-05

4-[3-(Hydroxymethyl)pyrrolidin-1-yl]thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[3-(hydroxymethyl)pyrrolidin-1-yl]thiophene-2-carbaldehyde
• EN300-725564
• 1566931-37-0
• 4-[3-(Hydroxymethyl)pyrrolidin-1-yl]thiophene-2-carbaldehyde

• Inchi： 1S/C10H13NO2S/c12-5-8-1-2-11(4-8)9-3-10(6-13)14-7-9/h3,6-8,12H,1-2,4-5H2
• InChI Key： MAYOHJBJNYJSRZ-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)N1CCC(CO)C1

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68.8Ų

Additional information on 4-[3-(Hydroxymethyl)pyrrolidin-1-yl]thiophene-2-carbaldehyde

Research Brief on 4-[3-(Hydroxymethyl)pyrrolidin-1-yl]thiophene-2-carbaldehyde (CAS: 1566931-37-0)

4-[3-(Hydroxymethyl)pyrrolidin-1-yl]thiophene-2-carbaldehyde (CAS: 1566931-37-0) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound features a thiophene ring substituted with a formyl group and a pyrrolidine moiety, which makes it a versatile intermediate for the synthesis of biologically active molecules. Recent studies have explored its utility in the design of novel therapeutic agents, particularly in the context of enzyme inhibition and receptor modulation.

The compound's unique structural attributes, including the presence of a hydroxymethyl group on the pyrrolidine ring, contribute to its ability to interact with various biological targets. Researchers have investigated its role as a building block for the development of small-molecule inhibitors targeting kinases, proteases, and other enzymes involved in disease pathways. Its aldehyde functionality also allows for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening.

Recent publications highlight the synthesis and characterization of 4-[3-(Hydroxymethyl)pyrrolidin-1-yl]thiophene-2-carbaldehyde, with a focus on optimizing its yield and purity for pharmaceutical applications. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its structural integrity. Additionally, computational studies have provided insights into its molecular interactions, predicting favorable binding affinities for specific protein targets.

In vitro and in vivo studies have demonstrated the compound's potential as a lead candidate for treating various conditions, including inflammatory diseases and cancers. For instance, its derivatives have shown promising activity in inhibiting pro-inflammatory cytokines and suppressing tumor cell proliferation. These findings underscore the compound's relevance in contemporary drug discovery efforts.

Looking ahead, further research is needed to explore the full therapeutic potential of 4-[3-(Hydroxymethyl)pyrrolidin-1-yl]thiophene-2-carbaldehyde and its derivatives. This includes detailed pharmacokinetic and toxicological evaluations to assess its suitability for clinical development. Collaborative efforts between academia and industry will be crucial in advancing this compound from the bench to the bedside.